N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-oxoethyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H19N3O3/c1-11-5-4-6-14(7-11)22-10-15(20)17-9-16(21)19-13(3)8-12(2)18-19/h4-8H,9-10H2,1-3H3,(H,17,20)
• InChI Key: NQRIWBNHHAKODA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCC(=O)N2C(=CC(=N2)C)C
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-2-(3-methylphenoxy)acetamide is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.14264148 g/mol and the complexity rating of the compound is 402. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Pyrazole-acetamide derivatives, such as those studied by Chkirate et al. (2019), have been utilized in synthesizing novel Co(II) and Cu(II) coordination complexes. These complexes were characterized by various spectroscopic methods and single-crystal X-ray crystallography. The study highlighted the impact of hydrogen bonding on self-assembly processes and the significant antioxidant activity of these complexes, as assessed by various in vitro assays like DPPH, ABTS, and FRAP (Chkirate et al., 2019).

Synthesis and Biological Activity

Another study focused on the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, demonstrating significant anti-inflammatory activity among the synthesized compounds. This research indicates the potential of pyrazole-acetamide derivatives in developing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Heterocyclic Compound Development

Further research has been conducted on the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives. This study aimed to assess the toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions of these compounds, providing insights into their multifaceted applications in medicinal chemistry (Faheem, 2018).